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Compound of Interest

(2-CHLORO-ETHYL)-METHYL-
AMINE

Cat. No.: B1584831

Compound Name:

This guide provides essential, immediate safety and logistical information for the proper
handling and disposal of (2-Chloro-ethyl)-methyl-amine. As a potent nitrogen mustard
analogue, this compound presents severe health and environmental risks. The procedures
outlined herein are designed to ensure the safety of laboratory personnel and maintain strict
compliance with regulatory standards. This is not merely a set of instructions; it is a framework
for responsible chemical stewardship.

Core Principle: Hazard Assessment and Regulatory
Classification

(2-Chloro-ethyl)-methyl-amine and its analogues are powerful alkylating agents, meaning

they can chemically modify nucleic acids and proteins, leading to cellular damage.[1][2] This
reactivity is the basis for their extreme toxicity and probable carcinogenicity.[3] The onset of

symptoms following exposure can be dangerously delayed.[2][3]

Due to its high acute toxicity, (2-Chloro-ethyl)-methyl-amine must be managed as an Acutely
Toxic Hazardous Waste. Under the U.S. Environmental Protection Agency (EPA) Resource
Conservation and Recovery Act (RCRA), it falls into the category of a "P-listed” waste.[4][5][6]
This classification carries the most stringent requirements for disposal.
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Property Identifier / Classification Source
CAS Number 32315-92-7 [7]
Molecular Formula CsHsCIN [7]
Common Synonyms Nitrogen Mustard Analogue [11[2]
H302 (Harmful if swallowed),
H315 (Causes skin irritation),
GHS Hazard Statements H318 (Causes serious eye [8]
damage), H335 (May cause
respiratory irritation)
Acutely Toxic, Corrosive,
_ Vesicant (Blistering Agent),
Primary Hazards [31[81I9]

Probable Carcinogen,

Suspected Mutagen

EPA Waste Code

Likely P-listed (Acutely

Hazardous Waste)

[4]1[5]

Personnel Protection: A Non-Negotiable Mandate

Given the severe hazards, engineering controls and Personal Protective Equipment (PPE) are

your primary defense. All handling of (2-Chloro-ethyl)-methyl-amine and its waste must be

conducted within a certified chemical fume hood to prevent inhalation exposure.[10]
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Standard Operating Procedure: Waste Generation to

Disposal

The guiding principle for P-listed waste is that the generator is responsible for it from "cradle to

grave."[11] In-lab neutralization is not recommended as it can generate byproducts that are

equally or more toxic.[12][13][14] The only safe and compliant method is collection for

incineration by a licensed hazardous waste disposal contractor.
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Step-by-Step Waste Collection Protocol:

o Container Selection: Designate a specific, compatible waste container. This must be a
sealable, leak-proof container made of glass or polyethylene. The container size must not
exceed one quart (approximately one liter) due to its P-listed status.[4]

o Labeling: Before adding any waste, affix a "HAZARDOUS WASTE" label.[10][15] The label
must include:

o The full chemical name: "(2-Chloro-ethyl)-methyl-amine”
o The words: "Acutely Toxic," "Corrosive"
o The accumulation start date.

o Waste Addition: Carefully add waste to the container inside a chemical fume hood. This
includes the pure compound, solutions, and the first rinse from any triple-rinsed glassware.
[16]

» Sealing: Keep the container tightly sealed at all times except when actively adding waste.[11]
[15] This prevents the release of toxic vapors.

» Solid Waste: All disposable materials contaminated with (2-Chloro-ethyl)-methyl-amine
(e.g., gloves, weigh boats, pipette tips, absorbent pads) must be collected as hazardous
waste.[4][17] Place these items in a separate, clearly labeled, sealable plastic bag or
container, also not to exceed one quart in volume.[4]

o Storage: Store the sealed waste container(s) in a designated Satellite Accumulation Area
(SAA) within the lab. The storage area must have secondary containment and be segregated
from incompatible materials like strong acids and oxidizers.[16]

o Disposal Request: Once the container is full or you are finished with the process, schedule a
pickup from your institution's Environmental Health and Safety (EHS) office or contracted
hazardous waste vendor.
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Caption: Waste Disposal Workflow for (2-Chloro-ethyl)-methyl-amine.
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Emergency Procedures: Spill Management

Immediate and correct response to a spill is critical to prevent severe exposure.

ALERT & EVACUATE: Alert all personnel in the immediate area. Evacuate the laboratory and
secure the entrance.[3][18]

REPORT: Contact your institution's EHS and emergency services immediately. Provide the
chemical name and approximate quantity spilled.

ASSESS & ASSEMBLE PPE: Only trained personnel equipped with the correct PPE should
address the spill. Refer to the PPE table in Section 2. A gas-tight suit and SCBA are
mandatory for any spill outside of a fume hood.[3]

CONTAIN: For liquid spills, cover with an inert absorbent material like vermiculite or sand.[3]
[18] Do NOT use combustible materials like paper towels as the primary absorbent. NEVER
direct a water jet on the liquid.[3]

COLLECT: Carefully scoop the absorbent material into a designated P-listed hazardous
waste container.

DECONTAMINATE: Decontaminate the spill area using the procedure outlined in Section 5.
All cleaning materials must be disposed of as hazardous waste.
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Caption: Emergency Spill Response Protocol Flowchart.
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Decontamination of Surfaces and Equipment

Any non-disposable item (e.g., glassware, stir bars) that comes into contact with (2-Chloro-
ethyl)-methyl-amine must be decontaminated before it can be considered clean.

o The Triple-Rinse Mandate: Due to the P-listed classification, empty containers and
contaminated equipment must be triple-rinsed.[4][5]

o Select a solvent that is appropriate for the compound (e.g., methanol or ethanol).
o Perform an initial rinse, ensuring the solvent contacts all interior surfaces.

o Crucially, this first rinsate must be collected and disposed of as P-listed hazardous waste.
[16]

o Repeat the rinse two more times. For P-listed materials, it is best practice to collect all
three rinses as hazardous waste.[16]

o After the triple rinse, the equipment can be washed using standard laboratory procedures.

o Empty Containers: An "empty" container that once held (2-Chloro-ethyl)-methyl-amine is
still considered P-listed hazardous waste and must be disposed of as such, unless it has
been triple-rinsed with the rinsate collected.[4][5] It is often safer and more efficient to
dispose of the original container as hazardous waste without rinsing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. dhd2.org [dhd2.org]

2. Blister Agents HN-1HN-2HN-3 Nitrogen Mustards | Medical Management Guidelines |
Toxic Substance Portal | ATSDR [wwwn.cdc.gov]

e 3.ICSC 1655 - ETHYLBIS(2-CHLOROETHYL)AMINE [inchem.org]

e 4. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]
e 5.5.1 Listed Hazardous Wastes (F, K, U, and P lists) [ehs.cornell.edu]

e 6. epa.gov [epa.gov]

e 7. guidechem.com [guidechem.com]

» 8. (2-Chloroethyl)(ethyl)methylamine hydrochloride | CSH13CI2N | CID 25021949 -
PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 9. dcfinechemicals.com [dcfinechemicals.com]
e 10. ipo.rutgers.edu [ipo.rutgers.edu]
e 11. mtu.edu [mtu.edu]

e 12. Safe decontamination of cytostatics from the nitrogen mustards family. Part one:
cyclophosphamide and ifosfamide - PMC [pmc.ncbi.nim.nih.gov]

e 13. tandfonline.com [tandfonline.com]

e 14. semanticscholar.org [semanticscholar.org]

e 15. engineering.purdue.edu [engineering.purdue.edu]

e 16. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

e 17. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs |
Occupational Safety and Health Administration [osha.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.ehso.emory.edu/documents/hazardous-waste-manual.pdf
https://policy.dartmouth.edu/hazardous-waste-disposal-guide
https://www.benchchem.com/product/b1584831?utm_src=pdf-custom-synthesis
https://www.dhd2.org/wp-content/uploads/2016/03/Nitrogen.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=920&toxid=189
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=920&toxid=189
https://www.inchem.org/documents/icsc/icsc/eics1655.htm
https://www.bu.edu/research/forms-policies/acutely-toxic-p-listed-hazardous-chemical-waste-guidance/
https://ehs.cornell.edu/book/export/html/1291
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.guidechem.com/encyclopedia/2-chloro-ethyl-methyl-amine-dic310681.html
https://pubchem.ncbi.nlm.nih.gov/compound/25021949
https://pubchem.ncbi.nlm.nih.gov/compound/25021949
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103630-SDS-EN.pdf
https://ipo.rutgers.edu/rehs/sop/Methylamine
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263216/
https://www.tandfonline.com/doi/full/10.2147/IJN.S159328
https://www.semanticscholar.org/paper/Safe-decontamination-of-cytostatics-from-the-Part-Net%C3%ADkov%C3%A1-Petru%C5%BEelka/9daba6e8c1171493123506313a3388bc6ac2e971
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o 18. datasheets.scbt.com [datasheets.scbt.com]

e To cite this document: BenchChem. [Comprehensive Disposal Guide: (2-CHLORO-ETHYL)-
METHYL-AMINE]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584831#2-chloro-ethyl-methyl-amine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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